Cas no 2227844-07-5 (rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227844-07-5
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 6241499
• PubChem ID: 165638518
• Update Time: 2025-06-12

rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1992288
• rac-[(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227844-07-5

• Inchi： 1S/C14H17ClN2/c1-14(2)11(6-16)13(14)10-7-17-12-5-8(15)3-4-9(10)12/h3-5,7,11,13,17H,6,16H2,1-2H3/t11-,13-/m0/s1
• InChI Key： MIZGNNDHKNORBA-AAEUAGOBSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227844-07-5)

Rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine, a compound with the CAS number 2227844-07-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The compound belongs to a class of heterocyclic amines that exhibit promising biological activities, making it a subject of intense research interest.

The structural framework of rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine is characterized by a cyclopropylmethylamine moiety linked to a 6-chloroindole ring. This combination of structural elements is not only intriguing from a chemical perspective but also holds therapeutic promise. The cyclopropyl group introduces rigidity to the molecule, which can enhance binding affinity and selectivity, while the indole ring is well-known for its role in various pharmacological contexts.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating a range of diseases, including cancer, inflammation, and neurological disorders. The presence of the 6-chloro substituent in rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine is particularly noteworthy, as chlorine atoms are often employed in medicinal chemistry to modulate metabolic stability and binding interactions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopropylmethylamine core provides a versatile scaffold that can be further modified to explore different biological targets. Researchers have been particularly interested in leveraging this scaffold to develop novel inhibitors or agonists for enzymes and receptors involved in critical signaling pathways.

The synthesis of rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine involves multiple steps that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of the cyclopropylmethylamine derivative, followed by functionalization with the 6-chloroindole moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and enantiomeric purity.

Recent studies have highlighted the importance of enantiopurity in pharmaceuticals, emphasizing that the biological activity of chiral compounds can be significantly influenced by their stereochemical configuration. The racemic form of rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine underscores the need for further investigation into its enantiomers to fully understand its therapeutic potential. Racemic mixtures often require separation into their individual enantiomers through techniques such as chiral chromatography.

The pharmacological profile of rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. These findings are particularly exciting given the growing body of evidence supporting the role of indole derivatives in modulating disease pathways.

In conclusion, rac-(1R,3R)-3-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227844-07-5) represents a promising candidate for further exploration in drug development. Its unique structural features and potential biological activities make it an attractive subject for medicinal chemists and biologists alike. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the discovery and development of novel therapeutics.